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Compound of Interest

Compound Name: Irganox 1035

Cat. No.: B1582434 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to understanding and mitigating surface tackiness

caused by the exudation of the antioxidant Irganox 1035.

Section 1: Frequently Asked Questions (FAQs)
Q1: What is Irganox 1035 exudation, also known as "blooming"?

A1: Irganox 1035 exudation, or blooming, is the process where molecules of the antioxidant

migrate from the bulk of a polymer matrix to the surface.[1] This migration results in the

formation of a thin layer on the material's surface, which can manifest as a hazy film,

discoloration, or an oily, tacky feel.[2] The phenomenon is driven by factors such as the

additive's solubility in the polymer and its diffusion coefficient.[3]

Q2: Why does my material's surface become tacky after incorporating Irganox 1035?

A2: The surface tackiness is a direct result of the accumulation of Irganox 1035 on the surface.

When the antioxidant blooms, it forms a surface layer that can be perceived as sticky or oily.[2]

[4] This occurs because the additive is not fully integrated or has been forced out of the

polymer matrix.

Q3: What are the primary causes of Irganox 1035 exudation?

A3: Several factors can lead to the exudation of Irganox 1035:
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Poor Compatibility/Solubility: The most common cause is a lack of solubility of Irganox 1035
within the specific polymer matrix.[1][3]

High Concentration: Using a concentration of Irganox 1035 that exceeds its saturation limit

in the polymer will inevitably lead to blooming.[1]

Processing Conditions: High temperatures and mechanical stress during processing can

increase the mobility of the antioxidant molecules, facilitating their migration to the surface.

[1] Inadequate mixing can also create localized areas of high concentration, which are prone

to blooming.[5]

Environmental Factors: Exposure to excessive heat, humidity, or light during storage or use

can accelerate the migration process.[1]

Polymer Morphology: Polymers with a higher degree of free volume or amorphous regions

may allow for easier migration of additives compared to those with more crystalline

structures.[5]

Q4: How can I confirm that the surface tackiness is caused by Irganox 1035?

A4: To confirm that Irganox 1035 is the cause of the tackiness, the substance on the surface

must be collected and analyzed. This can be done by wiping or washing the surface with a

suitable solvent.[1] The collected sample can then be analyzed using various techniques:

Fourier Transform Infrared Spectroscopy (FTIR): To identify the chemical functional groups

present in the exudate.[1][5]

Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS): To definitively identify and quantify the migrated

compounds.[5][6]

Section 2: Troubleshooting Guide
This guide provides a systematic approach to diagnosing and solving issues related to Irganox
1035 exudation.
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Problem: A polymer or drug formulation exhibits
unexpected surface tackiness after the addition of
Irganox 1035.
Below is a workflow to troubleshoot this issue.
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Phase 1: Diagnosis

Phase 2: Root Cause Analysis

Phase 3: Solution Implementation

Surface Tackiness Observed

Characterize Surface
- Wipe/Wash Surface

- Analyze with FTIR, GC-MS, LC-MS/MS

Is Exudate Irganox 1035?

Concentration > Solubility Limit?

Yes

Poor Polymer Compatibility?

No

Reduce Irganox 1035
Concentration

Yes
Suboptimal Processing?
(e.g., poor dispersion)

No

Select Alternative Antioxidant
(e.g., Higher MW)

Yes

Adverse Storage/Use Conditions?

No

Optimize Mixing &
Processing Parameters

Yes

Control Storage
(Temp, Humidity)

Yes

Surface Cleaning
(e.g., Isopropyl Alcohol Wipe)

No Clear Cause
(Remediate Symptom)

Use Synergistic Blend
(e.g., with phosphites)
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Polymer Bulk (Initial State)

Migration Process

Surface (Final State)

Driving Forces:
- High Concentration
- Poor Compatibility
- High Temperature

Irganox 1035 Dispersed
(Below Solubility Limit)

Surface Layer Accumulation

Results in Surface Tackiness

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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